(3Z)-dodec-3-en-1-yl sulfate
Overview
Description
(3Z)-dodec-3-en-1-yl sulfate is an organosulfate oxoanion that is the conjugate base of (3Z)-dodec-3-en-1-yl hydrogen sulfate. It has been isolated from Daphnia pulex and has been shown to cause morphological changes in the green alga Scenedesmus gutwinskii. It has a role as a kairomone and a Daphnia pulex metabolite. It is a conjugate base of a (3Z)-dodec-3-en-1-yl hydrogen sulfate.
Scientific Research Applications
1. Environmental and Biological Applications
(3Z)-dodec-3-en-1-yl sulfate, a compound closely related to sodium dodecyl sulfate (SDS), has several applications in environmental and biological research. It plays a role in SDS degradation by bacteria, where the oxidized product, 1-dodecanoic acid, enters the β-oxidation pathway and is used as a carbon source, indicating its role in environmental cleanup and biodegradation processes (Liang, Gao, Dong, & Liu, 2014).
2. Chemical Reactions and Synthesis
(3Z)-dodec-3-en-1-yl sulfate is used as a catalyst in chemical reactions, such as the Michael addition of indoles and pyrrole to alpha, beta-unsaturated electron-deficient compounds (Firouzabadi, Iranpoor, & Nowrouzi, 2005). It is also involved in the synthesis of bis-indolyl, tris-indolyl, and alkylated indole compounds in water, demonstrating its importance in the field of organic chemistry and drug development (Veisi, Maleki, Eshbala, Veisi, Masti, Ashrafi, & Baghayeri, 2014).
3. Pheromones and Ecological Studies
Related to its use in ecological studies, (3Z)-dodec-3-en-1-yl sulfate has been identified as a major component of termite trail-following pheromones, providing insights into insect communication and behavior (Peppuy, Robert, Sémon, Ginies, Lettéré, Bonnard, & Bordereau, 2001). It has also been found in the sex-pairing pheromone of certain termites, suggesting its potential in pest control research (Wen, Mo, Lu, Tan, Šobotník, & Sillam-Dussès, 2015).
4. Analytical Chemistry
In analytical chemistry, (3Z)-dodec-3-en-1-yl sulfate is used for the detection of SDS in various samples, showcasing its role in developing sensitive and selective detection methods for surfactants (Wen, Li, & Luo, 2013). Additionally, it is used in electrochemical sensors for SDS detection, further highlighting its importance in environmental monitoring and quality control (Hao, Lei, Li, & Luo, 2014).
5. Nanoparticle Synthesis and Material Science
In material science, (3Z)-dodec-3-en-1-yl sulfate assists in the synthesis of nanoparticles, such as YVO4:Eu3+, by pulsed laser ablation in solutions. This is crucial for developing advanced materials with specific optical properties (Wang, Odawara, & Wada, 2016).
properties
Product Name |
(3Z)-dodec-3-en-1-yl sulfate |
|---|---|
Molecular Formula |
C12H23O4S- |
Molecular Weight |
263.38 g/mol |
IUPAC Name |
[(Z)-dodec-3-enyl] sulfate |
InChI |
InChI=1S/C12H24O4S/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15/h9-10H,2-8,11-12H2,1H3,(H,13,14,15)/p-1/b10-9- |
InChI Key |
OXZPGZPXSCUIQZ-KTKRTIGZSA-M |
Isomeric SMILES |
CCCCCCCC/C=C\CCOS(=O)(=O)[O-] |
Canonical SMILES |
CCCCCCCCC=CCCOS(=O)(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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